molecular formula C9H11NOS B8381685 1-(2,4-Dimethyl-5-thiazolyl)but-1-en-3-one

1-(2,4-Dimethyl-5-thiazolyl)but-1-en-3-one

Cat. No.: B8381685
M. Wt: 181.26 g/mol
InChI Key: KMTCPALWTDKRDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2,4-Dimethyl-5-thiazolyl)but-1-en-3-one is a useful research compound. Its molecular formula is C9H11NOS and its molecular weight is 181.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H11NOS

Molecular Weight

181.26 g/mol

IUPAC Name

4-(2,4-dimethyl-1,3-thiazol-5-yl)but-3-en-2-one

InChI

InChI=1S/C9H11NOS/c1-6(11)4-5-9-7(2)10-8(3)12-9/h4-5H,1-3H3

InChI Key

KMTCPALWTDKRDX-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=N1)C)C=CC(=O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 2,4-dimethylthiazole-5-carboxaldehyde (2.0 g) and 1-triphenylphosphoranylidene-2-propanone (8.2 g) in dimethylsulphoxide (140 ml) was stirred at ambient temperature for 24 hr. The solution was poured into water (400 ml) and extracted with dichloromethane. The dried (Na2SO4) organic extract was evaporated and the residue was purified by column chromatography over silica with ethyl acetate/n-hexane (1:1 v/v) elution to give 1-(2,4-dimethyl-5-thiazolyl)but-1-en-3-one (2.1 g). Pmr spectrum (CDCl3 ; δ in ppm): 2.32 (3H, s); 2.49 (3H, s); 2.67 (3H, s); 6.30 (1H, d); 7.60 (1H, d).
Quantity
2 g
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8.2 g
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140 mL
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400 mL
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reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

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